Cas no 2375274-70-5 (tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate
• CAS No: 2375274-70-5
• MF: C₁₃H₁₆BrClFNO₂
• MW: 352.627045631409
• CID: 6235693
• PubChem ID: 165789445
• Update Time: 2025-05-22

tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7427963
• tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate
• 2375274-70-5

• Inchi： 1S/C13H16BrClFNO2/c1-13(2,3)19-12(18)17-11(7-14)8-4-5-10(16)9(15)6-8/h4-6,11H,7H2,1-3H3,(H,17,18)
• InChI Key： YRJZTCSRAULBGT-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)Cl)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.00370g/mol
• Monoisotopic Mass: 351.00370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate

tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate, also known by its CAS number 2375274-70-5, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of bromine and halogen substituents on the aromatic ring adds to its uniqueness and makes it a valuable molecule in modern chemical research.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its structure allows for versatile reactivity, making it an ideal candidate for use in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the synthesis of biologically active molecules and have been extensively explored in the context of drug discovery. The bromine substituent on the ethyl chain facilitates these reactions, enabling the formation of stable carbon-carbon bonds with other aryl or alkenyl groups.

In addition to its role in organic synthesis, tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate has been investigated for its potential in polymer chemistry. Researchers have found that this compound can serve as a precursor for the synthesis of novel polymers with tailored properties. The combination of the carbamate group and the substituted phenyl ring provides unique opportunities for controlling polymerization dynamics and resulting material characteristics.

The synthesis of this compound involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the preparation of the substituted phenyl ring through Friedel-Crafts alkylation or arylation, followed by the introduction of the bromine substituent via electrophilic substitution. The final step involves the coupling of the brominated intermediate with tert-butyl carbamate, which is typically achieved under basic conditions.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure, confirming the positions of substituents on the aromatic ring and verifying the integrity of the carbamate group.

One area where this compound has shown particular promise is in the field of agrochemicals. Its ability to act as an intermediate in the synthesis of bioactive compounds has led to its use in developing new generations of pesticides and herbicides. The halogen substituents on the phenyl ring contribute to its stability and bioavailability, making it an attractive candidate for agricultural applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity profiles of this compound at an unprecedented level of detail. These computational studies have provided valuable insights into its potential interactions with biological systems, paving the way for its use in drug design.

In conclusion, tert-butyl N-[2-bromo-1-(3-chloro-4-fluorophenyl)ethyl]carbamate is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with its reactivity and stability, makes it an indispensable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.